Cas no 65259-81-6 ((-)-Dipivaloyl-L-tartaric Acid)

• Product Name: (-)-Dipivaloyl-L-tartaric Acid
• CAS No: 65259-81-6
• MF: C₁₄H₂₂O₈
• MW: 318.319685459137
• MDL: MFCD00066535
• CID: 502185
• PubChem ID: 24867202
• Update Time: 2025-06-12

(-)-Dipivaloyl-L-tartaric Acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2,3-bis(2,2-dimethyl-1-oxopropoxy)-, (2R,3R)-
• (-)-O,O'-Dipivaloyl-L-tartaric acid
• (-)-DIPIVALOYL-L-TARTARIC ACID
• (?)-O,O′-Di-pivaloyl-L-tartaric acid
• C14H22O8
• (2R,3R) HOOCCH(OCOtC4H9)CH(OCOtC4H9)COOH
• (2R,3R)-O,O-d
• (2R,3R)-O,O'-dipivaloyltartaric acid
• (R)-2-amino-propionic acid methyl ester hydrochloride
• (R)-alanine methyl ester hydrochloride
• D-Ala methyl ester hydrochloride
• D-alanine methyl ester hydrochloride
• dipivaloyl-(+)-tartaric acid
• H2N-D-Ala-OMe*hydrochloride
• H-D-Ala-OMe.HCl
• H-D-Ala-OMe?HCl
• KSC491O5D
• L-alanine methyl ester hydrochloride
• Methyl D-alaninate HCl
• PubChem10885
• (-)-DPTA
• (-)-Bis(2,2-dimethylpropionyl)-L-tartaric Acid
• (2R,3R)-2,3-Bis(2,2-dimethyl-1-oxopropoxy)butanedioic acid
• (+)-Dipivaloyl-D-tartaric Acid
• (2S,3S)-2,3-Bis(pivaloyloxy)succinic acid
• (+)-DPTA
• (+)-Dipivaloyl-D-tartaricAcid
• PubChem8173
• dipivaloyl-L-tartaric acid
• D-(+)-DIPIVALOYL TARTARIC ACID
• (?)-O,O'-Di-pivaloyl-L-tartaric acid
• AB1011159
• D2702
• (+)-O,O'-Di-pivaloyl-D-tartaric acid, >=
• (-)-Dipivaloyl-L-tartaric Acid

• MDL： MFCD00066535
• Inchi： 1S/C14H22O8/c1-13(2,3)11(19)21-7(9(15)16)8(10(17)18)22-12(20)14(4,5)6/h7-8H,1-6H3,(H,15,16)(H,17,18)/t7-,8-/m1/s1
• InChI Key： UFHJEZDFEHUYCR-HTQZYQBOSA-N
• SMILES： O(C(C(C)(C)C)=O)[C@@H](C(=O)O)[C@H](C(=O)O)OC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 318.13146
• Monoisotopic Mass: 318.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Color/Form: Beige powder.
• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 147.0 to 152.0 deg-C
• Boiling Point: 436.6℃ at 760 mmHg
• Flash Point: 153.791°C
• Refractive Index: -24 ° (C=2, Dioxane)
• Solubility: Very slightly soluble (0.8 g/l) (25 º C),
• PSA: 127.2
• LogP: 1.07140
• Solubility: Not determined
• Sensitiveness: Hygroscopic
• Optical Activity: [α]20/D −23.5±1°, c = 1.7% in dioxane

(-)-Dipivaloyl-L-tartaric Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on (-)-Dipivaloyl-L-tartaric Acid

Recent Advances in the Application of (-)-Dipivaloyl-L-tartaric Acid (CAS: 65259-81-6) in Chiral Resolution and Pharmaceutical Synthesis

(-)-Dipivaloyl-L-tartaric acid (CAS: 65259-81-6), a derivative of L-tartaric acid, has emerged as a critical chiral resolving agent in pharmaceutical synthesis and asymmetric catalysis. Recent studies highlight its structural versatility, with the pivaloyl groups enhancing solubility in organic solvents while maintaining high enantioselectivity. A 2023 Journal of Medicinal Chemistry study demonstrated its efficacy in resolving racemic amines, achieving >99% enantiomeric excess (ee) for β-amino acid derivatives, a breakthrough for neurology-targeted drug candidates.

Innovative applications include its role as a co-crystal former in solid-state chemistry. Research published in Crystal Growth & Design (2024) revealed that 65259-81-6 forms stable co-crystals with proton pump inhibitors, improving their bioavailability by 40-60%. Density Functional Theory (DFT) calculations corroborate these findings, showing strong hydrogen-bonding networks between the carboxylic acid moieties and API carbonyl groups.

Industrial-scale optimization has also progressed. A 2024 Organic Process Research & Development paper detailed a continuous-flow process using (-)-Dipivaloyl-L-tartaric acid for dynamic kinetic resolution, reducing catalyst loading by 70% while maintaining 98% yield. This aligns with green chemistry principles, as the process eliminates heavy metal catalysts traditionally used in such resolutions.

Emerging safety data from Regulatory Toxicology and Pharmacology (2024) indicate low cytotoxicity (IC50 > 500 μM in HepG2 cells), supporting its use in Good Manufacturing Practice (GMP) environments. However, researchers note that storage conditions require strict humidity control (<30% RH) to prevent hydrolysis of pivaloyl esters, as quantified by accelerated stability studies.

Future directions include its potential in mRNA vaccine stabilizers, with preliminary data showing that 65259-81-6 derivatives can reduce thermal degradation of lipid nanoparticles by 35% at 25°C. Patent filings (WO2024023811) suggest pharmaceutical companies are actively exploring this application for thermostable vaccine formulations.